Hydroxypropanedial Hydroxypropanedial Glucosereductone, also known as reductone or tartronal, belongs to the class of organic compounds known as 1, 3-dicarbonyl compounds. These are carbonyl compounds with the generic formula O=C(R)C(H)C(R')=O, where R and R' can be any group. Glucosereductone exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, glucosereductone is primarily located in the cytoplasm. Outside of the human body, glucosereductone can be found in alcoholic beverages. This makes glucosereductone a potential biomarker for the consumption of this food product.
Brand Name: Vulcanchem
CAS No.: 497-15-4
VCID: VC0014536
InChI: InChI=1S/C3H4O3/c4-1-3(6)2-5/h1-3,6H
SMILES: C(=O)C(C=O)O
Molecular Formula: C3H4O3
Molecular Weight: 88.06 g/mol

Hydroxypropanedial

CAS No.: 497-15-4

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VCID: VC0014536

Molecular Formula: C3H4O3

Molecular Weight: 88.06 g/mol

Hydroxypropanedial - 497-15-4

CAS No. 497-15-4
Product Name Hydroxypropanedial
Molecular Formula C3H4O3
Molecular Weight 88.06 g/mol
IUPAC Name 2-hydroxypropanedial
Standard InChI InChI=1S/C3H4O3/c4-1-3(6)2-5/h1-3,6H
Standard InChIKey NVXLIZQNSVLKPO-UHFFFAOYSA-N
SMILES C(=O)C(C=O)O
Canonical SMILES C(=O)C(C=O)O
Melting Point 143°C
Physical Description Solid
Description Glucosereductone, also known as reductone or tartronal, belongs to the class of organic compounds known as 1, 3-dicarbonyl compounds. These are carbonyl compounds with the generic formula O=C(R)C(H)C(R')=O, where R and R' can be any group. Glucosereductone exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, glucosereductone is primarily located in the cytoplasm. Outside of the human body, glucosereductone can be found in alcoholic beverages. This makes glucosereductone a potential biomarker for the consumption of this food product.
Synonyms 2-hydroxy-1,3-propanedial
2-hydroxymalonaldehyde
reductone
triose reductone
PubChem Compound 4451502
Last Modified Nov 11 2021
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